Cas no 166896-26-0 (ethyl (3R)-4,4-dichloro-3-hydroxybutanoate)

• Product Name: ethyl (3R)-4,4-dichloro-3-hydroxybutanoate
• CAS No: 166896-26-0
• MF: C₆H₁₀Cl₂O₃
• MW: 201.047800540924
• CID: 2781250
• PubChem ID: 15296558
• Update Time: 2025-04-21

ethyl (3R)-4,4-dichloro-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID90571113
• 166896-26-0
• ethyl (3R)-4,4-dichloro-3-hydroxybutanoate

• Inchi： 1S/C6H10Cl2O3/c1-2-11-5(10)3-4(9)6(7)8/h4,6,9H,2-3H2,1H3/t4-/m1/s1
• InChI Key： ITXCETQCXQNPCC-SCSAIBSYSA-N
• SMILES： ClC([C@@H](CC(=O)OCC)O)Cl

Computed Properties

• Exact Mass: 200.0006996Da
• Monoisotopic Mass: 200.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų